Cas no 172822-29-6 (ent-Aprepitant)

ent-Aprepitant structure
ent-Aprepitant structure
Product Name:ent-Aprepitant
CAS No:172822-29-6
MF:C23H21F7N4O3
MW:534.426669836044
CID:836187
PubChem ID:135934925
Update Time:2025-04-19

ent-Aprepitant Chemical and Physical Properties

Names and Identifiers

    • Aprepitant S,R,S isomer
    • ent-Aprepitant
    • 5-[[(2S,3R)-2-[(1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-1,2-dihydro-1,2,4-triazol-3-one
    • Aprepitant-MK-0869
    • Emend
    • MK0869
    • 3-[[(2S,3R)-2-[(1S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholino]methyl]-1H-1,2,4-triazol-5(4H)-one
    • Aprepitant B
    • Aprepitant Impurity 4
    • Aprepitant EP Impurity D
    • Aprepitant Related CoMpound B
    • [2S-[2α(R*),3α]]-5-[[2-[1-[3,5-Bis(trifluoroMethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-Morpholinyl]Me
    • 5-[[(2S,3R)-2-[(1S)-1-[3,5-Bis(trifluoroMethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-Morpholinyl]Methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one
    • Aprepitant Related Compound B (10 mg) (3-[[(2S,3R)-2-[(S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholino]methyl]-1H-1,2,4-triazol-5(4H)-one)
    • 3-[[(2S,3R)-2-[(S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholino]methyl]-1H-1,2,4-triazol-5(4H)-one ((S,R,S)-Aprepitant)
    • CV944ASG28
    • 172822-29-6
    • 3-[[(2S,3R)-2-[(1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-1,4-dihydro-1,2,4-triazol-5-one
    • 3H-1,2,4-Triazol-3-one, 5-(((2S,3R)-2-((1S)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4-morpholinyl)methyl)-1,2-dihydro-
    • APREPITANT, (-)-
    • DTXSID40571744
    • ATALOFNDEOCMKK-KNMUDHKVSA-N
    • 5-(((2S,3R)-2-((1S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4-morpholinyl)methyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
    • UNII-CV944ASG28
    • 5-(((2S,3R)-2-((S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
    • AKOS025149369
    • 5-{[(2S,3R)-2-{(1S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy}-3-(4-fluorophenyl)morpholin-4-yl]methyl}-1,2-dihydro-3H-1,2,4-triazol-3-one
    • Inchi: 1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20-/m0/s1
    • InChI Key: ATALOFNDEOCMKK-KNMUDHKVSA-N
    • SMILES: FC1C=CC(=CC=1)[C@@H]1[C@H](O[C@@H](C)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)OCCN1CC1=NNC(N1)=O

Computed Properties

  • Exact Mass: 534.15000
  • Monoisotopic Mass: 534.15018768g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 810
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Boiling Point: NA
  • Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
  • PSA: 83.50000
  • LogP: 5.30230

ent-Aprepitant Security Information

ent-Aprepitant Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1041926-10MG
Aprepitant Related Compound B
172822-29-6
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¥12360.52 2024-12-26
TRC
A729790-25mg
ent-Aprepitant
172822-29-6
25mg
$ 12852.00 2023-04-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1041926-10MG
172822-29-6
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¥15211.09 2023-01-06

ent-Aprepitant Production Method

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